![molecular formula C12H22ClNO2S B2681533 3-(Ethoxycarbonyl)-8-methyl-1-thia-4-azoniaspiro[4.5]decane chloride CAS No. 98754-86-0](/img/structure/B2681533.png)
3-(Ethoxycarbonyl)-8-methyl-1-thia-4-azoniaspiro[4.5]decane chloride
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Overview
Description
The compound “3-(Ethoxycarbonyl)-8-methyl-1-thia-4-azoniaspiro[4.5]decane chloride” is a complex organic molecule. It contains a spiro[4.5]decane structure, which is a bicyclic compound consisting of a four-membered ring and a five-membered ring sharing one carbon atom . The ethoxycarbonyl group (COOEt) is an ester functional group, which often participates in various chemical reactions, particularly hydrolysis and condensation. The presence of a sulfur atom (thia-) and a nitrogen atom (aza-) in the ring structure indicates that this compound might have unique chemical properties compared to its carbon analogs.
Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, is likely quite complex. It contains a spirocyclic core, with a sulfur atom and a nitrogen atom incorporated into the two rings. The ethoxycarbonyl and methyl groups are likely attached at the 3- and 8-positions of the ring system, respectively .Chemical Reactions Analysis
The reactivity of this compound would be influenced by several factors, including the presence of the heteroatoms (sulfur and nitrogen) and the ethoxycarbonyl and methyl groups. These groups could potentially participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Factors that could influence these properties include the size and shape of the molecule, the types of functional groups present, and the overall distribution of charge within the molecule .Scientific Research Applications
Decomposition and Conversion Studies
Studies on the decomposition and conversion of various compounds in environmental and industrial contexts can provide insights into methodologies that might be applicable to "3-(Ethoxycarbonyl)-8-methyl-1-thia-4-azoniaspiro[4.5]decane chloride." For instance, research on the decomposition of Methyl tert-butyl ether (MTBE) using radio frequency (RF) plasma reactors highlights the potential for advanced decomposition techniques in handling complex organic compounds (Hsieh et al., 2011).
Polymer Composites Development
Research into poly(vinyl chloride)/wood composites underscores the exploration of novel material applications and could offer insights into the potential use of complex organic compounds in material science (Jiang & Kamdem, 2004).
Biochemical Applications
Investigations into the biological and biochemical impacts of compounds, such as the toxicological review of Ethyl tertiary-butyl ether (ETBE), can provide a framework for assessing the biological interactions and safety profile of chemical compounds (Mcgregor, 2007).
Environmental Impact and Biodegradation
Studies on the biodegradation and environmental fate of compounds, such as polycyclic aromatic hydrocarbons (PAHs), offer a perspective on assessing the environmental impact and degradation pathways of chemical compounds (Haritash & Kaushik, 2009).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 8-methyl-1-thia-4-azoniaspiro[4.5]decane-3-carboxylate;chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO2S.ClH/c1-3-15-11(14)10-8-16-12(13-10)6-4-9(2)5-7-12;/h9-10,13H,3-8H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFOZWZGEJQQUDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CSC2([NH2+]1)CCC(CC2)C.[Cl-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.83 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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